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Compound Name: 1,3-Butanedithiol

Cat. No.: B1597265 Get Quote

An In-depth Technical Guide to 1,3-Butanedithiol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Butanedithiol, an organosulfur compound, is a thiol derivative of butane. While its primary

application lies within the flavor and fragrance industry, its chemical structure presents

potential, yet largely unexplored, opportunities in various research and development sectors.

This technical guide provides a comprehensive overview of the molecular characteristics,

physicochemical properties, and potential applications of 1,3-Butanedithiol, with a focus on

data relevant to scientific and pharmaceutical research.

Molecular and Physicochemical Properties
1,3-Butanedithiol is a liquid characterized by a distinct sulfurous, meaty odor.[1] Its key

molecular and physical properties are summarized in the table below for ease of reference and

comparison.
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Property Value Source(s)

Molecular Formula C4H10S2 [1]

Molecular Weight 122.25 g/mol

IUPAC Name Butane-1,3-dithiol [1]

CAS Number 24330-52-7 [1]

Appearance Colorless to pale yellow liquid

Odor Sulfurous, meaty, garlic-like [1]

Boiling Point 91-93 °C at 30 mmHg

Density 1.023 g/mL at 25 °C

Refractive Index 1.522 at 20 °C

Solubility
Insoluble in water; miscible in

fat
[1]

Synthesis and Experimental Protocols
While detailed, peer-reviewed synthesis protocols specifically for 1,3-Butanedithiol are not

abundantly available in public literature, a common method for the preparation of dithiols

involves the conversion of the corresponding diol. A plausible experimental approach for the

synthesis of 1,3-Butanedithiol from 1,3-Butanediol is outlined below. This protocol is based on

established chemical principles for the conversion of alcohols to thiols.

Reaction: Conversion of 1,3-Butanediol to 1,3-Butanedithiol via a two-step process involving

an intermediate.

Materials:

1,3-Butanediol

Thiourea

Hydrobromic acid
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Sodium hydroxide

Diethyl ether

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux, extraction, and distillation

Experimental Procedure:

Step 1: Formation of the Dibromide Intermediate. 1,3-Butanediol is reacted with hydrobromic

acid under reflux conditions to yield 1,3-dibromobutane. The reaction mixture is then cooled,

and the organic layer is separated, washed, dried, and purified.

Step 2: Nucleophilic Substitution with Thiourea. The resulting 1,3-dibromobutane is treated

with thiourea in an appropriate solvent, such as ethanol, and heated to form the bis-

isothiouronium salt.

Step 3: Hydrolysis to the Dithiol. The intermediate salt is then hydrolyzed by heating with a

strong base, such as sodium hydroxide, to liberate the 1,3-Butanedithiol.

Step 4: Purification. The final product is isolated by extraction with an organic solvent (e.g.,

diethyl ether), followed by washing, drying, and purification via distillation under reduced

pressure.
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General Synthesis Workflow for 1,3-Butanedithiol

1,3-Butanediol

Reaction with HBr
(Reflux)

Step 1

1,3-Dibromobutane

Reaction with Thiourea

Step 2

Bis-isothiouronium Salt

Hydrolysis with NaOH

Step 3

Crude 1,3-Butanedithiol

Purification
(Extraction & Distillation)

Step 4

Pure 1,3-Butanedithiol
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A generalized workflow for the synthesis of 1,3-Butanedithiol.
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Applications and Research Landscape
The current primary application of 1,3-Butanedithiol is as a flavoring agent in the food

industry.[1] Its organoleptic properties contribute to meaty and savory flavors.

In the context of research and drug development, the role of 1,3-Butanedithiol is not well-

documented. Unlike its diol counterpart, 1,3-Butanediol, which has been investigated for its

potential in pharmaceutical applications, there is a notable absence of literature on the direct

biological activity or involvement in signaling pathways of 1,3-Butanedithiol.

However, its chemical structure as a dithiol suggests potential utility in several areas of

chemical synthesis and materials science:

Organic Synthesis: Dithiols are valuable reagents in organic chemistry for the protection of

carbonyl groups and as precursors for the formation of sulfur-containing heterocycles.

Polymer Chemistry: The thiol groups can participate in polymerization reactions, such as

thiol-ene reactions, to form sulfur-containing polymers with potentially unique properties.

Nanomaterials: Thiols are known to bind to the surface of gold and other noble metal

nanoparticles, suggesting a potential role for 1,3-Butanedithiol in surface functionalization

and the development of novel nanomaterials.
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Application Landscape of 1,3-Butanedithiol

1,3-Butanedithiol

Established Application Potential Research Areas

Flavoring Agent Organic Synthesis Polymer Chemistry Nanomaterials
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Current and potential applications of 1,3-Butanedithiol.

Signaling Pathways and Biological Activity
To date, there is no significant scientific literature that describes the involvement of 1,3-
Butanedithiol in specific biological signaling pathways. Its biological effects have not been a

major focus of research, and as such, its pharmacological and toxicological profiles are not

well-characterized beyond its use as a food additive. The Human Metabolome Database notes

that very few articles have been published on this compound.

Conclusion
1,3-Butanedithiol is a well-characterized compound in terms of its chemical and physical

properties, with a clearly defined role in the flavor industry. However, its potential in broader

scientific research, particularly in drug development and materials science, remains largely

untapped. The lack of extensive research into its biological activity and synthetic applications

presents an open field for future investigation. The experimental protocols and data presented

in this guide serve as a foundational resource for researchers interested in exploring the

untapped potential of this dithiol compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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